Cas no 858427-92-6 ((4-Methoxy-benzyl)-(1-phenyl-ethyl)-amine hydrochloride)

• Product Name: (4-Methoxy-benzyl)-(1-phenyl-ethyl)-amine hydrochloride
• CAS No: 858427-92-6
• MF: C₁₆H₂₀ClNO
• MW: 277.789103507996
• CID: 1074304
• PubChem ID: 44784841
• Update Time: 2025-04-20

(4-Methoxy-benzyl)-(1-phenyl-ethyl)-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Methoxy-benzyl)-(1-phenyl-ethyl)-amine hydrochloride
• SR-01000363515
• SB81740
• N-(4-Methoxybenzyl)-1-phenylethanaminehydrochloride
• SR-01000363515-1
• N-[(4-Methoxyphenyl)methyl]-1-phenylethan-1-amine--hydrogen chloride (1/1)
• N-(4-Methoxybenzyl)-1-phenylethanamine hydrochloride
• (4-Methoxy-benzyl)-(1-phenyl-ethyl)-aminehydrochloride
• 858427-92-6
• AKOS015849138
• DTXSID40660682
• A1-06056
• N-[(4-methoxyphenyl)methyl]-1-phenylethanamine;hydrochloride
• [(4-methoxyphenyl)methyl](1-phenylethyl)amine hydrochloride

• MDL： MFCD06800907
• Inchi： 1S/C16H19NO.ClH/c1-13(15-6-4-3-5-7-15)17-12-14-8-10-16(18-2)11-9-14;/h3-11,13,17H,12H2,1-2H3;1H
• InChI Key： XWQYVKHTWHDOTK-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1)CNC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 277.1233420g/mol
• Monoisotopic Mass: 277.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

(4-Methoxy-benzyl)-(1-phenyl-ethyl)-amine hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT